ethyl N-[(4-fluorophenyl)acetyl]glycinate

• IUPAC Name: ethyl 2-[[2-(4-fluorophenyl)acetyl]amino]acetate
• InChI: InChI=1S/C12H14FNO3/c1-2-17-12(16)8-14-11(15)7-9-3-5-10(13)6-4-9/h3-6H,2,7-8H2,1H3,(H,14,15)
• InChI Key: ZMEMUPYTVQSHCY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNC(=O)CC1=CC=C(C=C1)F
• Molecular Formula: C12H14FNO3
• Molecular Weight: 239.24 g/mol

Description

Ethyl N-[(4-fluorophenyl)acetyl]glycinate is an organic compound that belongs to the class of glycine derivatives It is characterized by the presence of an ethyl ester group, a glycine moiety, and a 4-fluorophenylacetyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ethyl N-[(4-fluorophenyl)acetyl]glycinate typically involves the reaction of ethyl glycinate with 4-fluorophenylacetyl chloride. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The reaction is usually conducted in an organic solvent like dichloromethane at a low temperature to control the reaction rate and improve yield.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for higher efficiency and yield, possibly involving continuous flow reactors and automated systems to ensure consistent quality and scalability.

Chemical Reactions Analysis

Types of Reactions

Ethyl N-[(4-fluorophenyl)acetyl]glycinate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids.

Reduction: Reduction reactions can convert the ester group to an alcohol.

Substitution: The fluorine atom on the phenyl ring can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophilic substitution reactions may involve reagents like sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu).

Major Products

Oxidation: Formation of 4-fluorophenylacetic acid.

Reduction: Formation of ethyl N-[(4-fluorophenyl)acetyl]glycinol.

Substitution: Formation of various substituted phenyl derivatives depending on the nucleophile used.

Scientific Research Applications

Ethyl N-[(4-fluorophenyl)acetyl]glycinate has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a building block in the synthesis of biologically active compounds.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of ethyl N-[(4-fluorophenyl)acetyl]glycinate involves its interaction with specific molecular targets. The compound may act by inhibiting certain enzymes or receptors, leading to its observed biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• Ethyl N-(3-chloro-4-fluorophenyl)glycinate
• Ethyl N-(4-fluorophenyl)-N-{[(4-fluorophenyl)sulfanyl]acetyl}glycinate

Uniqueness

Ethyl N-[(4-fluorophenyl)acetyl]glycinate is unique due to its specific structural features, such as the presence of both an ethyl ester group and a 4-fluorophenylacetyl group